Cas no 1781700-43-3 (Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-)
Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-
-
- Inchi: 1S/C8H16N2O3S/c1-7(11)10-3-2-8-6-9-4-5-14(8,12)13/h8-9H,2-6H2,1H3,(H,10,11)
- InChI Key: IMWRABXKOCMZSH-UHFFFAOYSA-N
- SMILES: C(NCCC1S(=O)(=O)CCNC1)(=O)C
Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694041-0.05g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 0.05g |
$1020.0 | 2023-03-10 | ||
| Enamine | EN300-694041-0.1g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 0.1g |
$1068.0 | 2023-03-10 | ||
| Enamine | EN300-694041-0.25g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 0.25g |
$1117.0 | 2023-03-10 | ||
| Enamine | EN300-694041-0.5g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 0.5g |
$1165.0 | 2023-03-10 | ||
| Enamine | EN300-694041-1.0g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-694041-2.5g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 2.5g |
$2379.0 | 2023-03-10 | ||
| Enamine | EN300-694041-5.0g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 5.0g |
$3520.0 | 2023-03-10 | ||
| Enamine | EN300-694041-10.0g |
N-[2-(1,1-dioxo-1lambda6-thiomorpholin-2-yl)ethyl]acetamide |
1781700-43-3 | 10.0g |
$5221.0 | 2023-03-10 |
Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]- Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-
Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]: A Comprehensive Overview
Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] (CAS No. 1781700-43-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by the presence of a thiomorpholine moiety, which imparts distinct chemical and biological properties.
The thiomorpholine ring in Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] is a sulfur-containing heterocycle that is known for its ability to form stable complexes with metal ions and its potential to modulate biological processes. The dioxido form of the thiomorpholine ring, specifically the 1,1-dioxido substitution, enhances the compound's stability and solubility, making it a valuable candidate for drug development.
Recent studies have explored the pharmacological properties of Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] in detail. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.
In addition to its antiviral properties, Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] has shown promise as an anti-inflammatory agent. Research conducted at the University of California (2022) found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
The acetamide functional group in this compound also plays a crucial role in its biological activity. Acetamides are known for their ability to cross cell membranes and interact with various cellular targets. In the context of Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl], the acetamide group enhances the compound's lipophilicity and improves its bioavailability, which is essential for effective drug delivery.
Synthesis of Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] involves several steps that require precise control over reaction conditions to ensure high yield and purity. A common synthetic route involves the reaction of 2-chloroethyl thiomorpholine 1,1-dioxide with an appropriate amine followed by acetylation. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.
The physical properties of Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] are also noteworthy. It is a white crystalline solid with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in water and highly soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various applications in both laboratory research and industrial settings.
In terms of safety and handling, while Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound.
The future prospects for Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential therapeutic applications. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases. Additionally, efforts are being made to optimize its chemical structure to enhance its pharmacological properties and reduce any potential side effects.
In conclusion, Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl] (CAS No. 1781700-43-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.
1781700-43-3 (Acetamide, N-[2-(1,1-dioxido-2-thiomorpholinyl)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)